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Compound of Interest

Compound Name: Ethyl hydrogen suberate

Cat. No.: B081276

This guide provides a focused overview of the fundamental physicochemical properties of ethyl
hydrogen suberate, tailored for researchers, scientists, and professionals in drug
development.

Core Molecular Information

Ethyl hydrogen suberate, also known by its IUPAC name 8-ethoxy-8-oxooctanoic acid, is a
mono-ester derivative of suberic acid.[1][2] It serves as a valuable building block in organic
synthesis and for the development of novel pharmaceutical agents.

Physicochemical Data

The essential molecular data for ethyl hydrogen suberate is summarized in the table below.
This information is critical for stoichiometric calculations, analytical characterization, and
formulation development.
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Parameter Value Source
PubChem[1], Santa Cruz
Molecular Formula C10H1804 Biotechnology[3], Thermo
Fisher Scientific[2]
. PubChem[1], Santa Cruz
Molecular Weight 202.25 g/mol

Biotechnology|[3]

Monoisotopic Mass

202.12050905 Da

PubChem[1][4]

PubChem[1], Santa Cruz

CAS Number 14113-01-0 Biotechnology[3], Thermo

Fisher Scientific[2]

o PubChem[1], Thermo Fisher

IUPAC Name 8-ethoxy-8-oxooctanoic acid S

Scientific[2]

Monoethyl suberate,
o ] PubChem[1], Santa Cruz

Synonyms Octanedioic acid monoethyl

ester

Biotechnology|[3][5]

Experimental Protocols

The molecular weight and formula presented are computationally derived and represent

standard reference values.[1] For experimental verification, the following standard analytical

techniques would be employed:

o Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern. High-

resolution mass spectrometry (HRMS) would be used to verify the elemental composition

and confirm the molecular formula.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to

elucidate the chemical structure, confirming the arrangement of atoms and functional groups

consistent with the proposed formula.

o Elemental Analysis: To determine the percentage composition of carbon, hydrogen, and

oxygen, providing empirical data to support the molecular formula.
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A detailed protocol for each of these well-established techniques is beyond the scope of this
document but can be found in standard analytical chemistry textbooks and publications.

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical's identity, its
elemental composition (formula), and its resulting molar mass (molecular weight).

Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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